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Compound of Interest

Compound Name: Fmoc-Met-OPfp
CAS No.: 86060-94-8
Cat. No.: B557339
Get Quote
. J

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of Fmoc-Met-OPfp (N-a-Fmoc-L-methionine pentafluorophenyl
ester), a key reagent in solid-phase peptide synthesis (SPPS). Adherence to these guidelines
is essential for ensuring the safety of laboratory personnel and maintaining environmental
compliance. This guide is intended for researchers, scientists, and drug development
professionals.

Immediate Safety and Personal Protective
Equipment (PPE)

Fmoc-Met-OPfp is classified as a skin irritant (H315)[1][2]. While specific toxicity data for the
compound is limited, the pentafluorophenyl (OPfp) leaving group and the Fmoc-protected
amino acid structure necessitate cautious handling to minimize exposure.

Required Personal Protective Equipment (PPE): All personnel handling Fmoc-Met-OPfp,
whether in solid or solution form, must wear the following PPE:
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o Eye Protection: Chemical safety goggles are mandatory to protect against dust particles and
potential splashes.

e Hand Protection: Nitrile gloves are required to prevent skin contact.[1] For prolonged
handling or when working with solutions, consider double-gloving.

o Body Protection: A standard laboratory coat must be worn to protect against contamination of
personal clothing.

o Respiratory Protection: When handling the solid powder, especially outside of a certified
chemical fume hood, a dust mask or a respirator should be used to prevent inhalation.

Engineering Controls: All weighing and initial dissolution of solid Fmoc-Met-OPfp should be
performed in a certified chemical fume hood to control airborne particles.

Hazard and Safety Data Summary

While comprehensive toxicological data for Fmoc-Met-OPfp is not readily available, the table
below summarizes key safety information for the compound and its potentially hazardous
component, pentafluorophenol (PFP), which is generated as a byproduct during the coupling
reaction.
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Parameter

Fmoc-Met-OPfp

Pentafluorophenol (PFP) -
Byproduct Surrogate

GHS Hazard Statements

H315: Causes skin irritation[1]
[2]

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
skin irritationH319: Causes
serious eye irritationH335: May

cause respiratory irritation

Signal Word

Warning[1][2]

Warning

Appearance

White to off-white solid
powder[2]

White crystalline solid

Occupational Exposure Limits

No data available

No data available

LD50 (Oral, Rat)

No data available

330 mg/kg

LD50 (Dermal, Laboratory

No data available

1,120 mg/k
Animal) I

Note: Data for Pentafluorophenol (PFP) is provided as a surrogate to assess the potential

hazards of the leaving group byproduct.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the standard operating procedure for the use of Fmoc-Met-OPfp in a
typical Fmoc-based solid-phase peptide synthesis workflow.

Step 1: Reagent Preparation
e Don all required PPE as outlined in Section 1.

o Perform all weighing of solid Fmoc-Met-OPfp inside a chemical fume hood to minimize

inhalation risk.

e Prepare a stock solution of the required concentration by dissolving the powder in a suitable
solvent (e.g., Dimethylformamide - DMF).
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Step 2: Coupling Reaction

In a dedicated reaction vessel, add the deprotected resin.

Add the Fmoc-Met-OPfp solution to the resin.

The reaction can be monitored for completion using standard methods.

Once the coupling is complete, drain the reaction solution into a designated liquid waste
container.

Step 3: Washing

e Wash the resin thoroughly with DMF to remove any unreacted Fmoc-Met-OPfp and the
pentafluorophenol byproduct.

e Collect all washings in the same designated liquid waste container.
Step 4: Post-Handling

e Thoroughly clean all glassware and equipment that came into contact with Fmoc-Met-OPfp
using an appropriate solvent.

» Wipe down the work area, including the fume hood sash and surfaces, with a suitable
cleaning agent.

» Remove and dispose of gloves and any other contaminated disposable materials in the
designated solid waste container.

e Wash hands thoroughly with soap and water after completing the procedure.

Spill and Disposal Plan

A proactive plan for managing spills and waste is crucial for maintaining a safe laboratory
environment.

4.1 Spill Response
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e Minor Spill (Solid):
o Alert personnel in the immediate area.
o Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

o Place the spilled material and any contaminated cleaning materials into a sealed container
labeled as "Hazardous Waste."

o Decontaminate the spill area with a suitable solvent and then wash with soap and water.
e Minor Spill (Liquid):

o Alert personnel in the immediate area.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

o Wearing appropriate PPE, collect the absorbed material into a sealed container labeled as
"Hazardous Waste."

o Decontaminate the spill area with a suitable solvent and then wash with soap and water.
e Major Spill:

o Evacuate the immediate area.

o Alert your institution's environmental health and safety (EHS) department immediately.

o Prevent entry into the affected area until cleared by EHS personnel.
4.2 Waste Disposal

All waste generated from the handling and use of Fmoc-Met-OPfp must be treated as
hazardous waste.

e Solid Waste:

o Collect all contaminated solid materials, including gloves, weigh boats, and paper towels,
in a clearly labeled, sealed container for solid chemical waste.
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e Liquid Waste:

o Collect all solutions containing Fmoc-Met-OPfp, including reaction mixtures and solvent
washes, in a dedicated, sealed container for liquid chemical waste. This waste stream will
contain the pentafluorophenol byproduct and should be considered halogenated waste.

» Final Disposal:

o All waste containers must be disposed of through your institution's certified chemical
waste disposal program. High-temperature incineration is the recommended method for
the destruction of pentafluorophenol-containing waste.

Experimental Protocol: Fmoc-Met-OPfp Coupling in
SPPS

This protocol details the manual coupling of Fmoc-Met-OPfp onto a resin-bound peptide chain.

Materials:

Fmoc-deprotected peptide-resin

¢ Fmoc-Met-OPfp

o Dimethylformamide (DMF)

 Piperidine solution in DMF (e.g., 20%)

e Dichloromethane (DCM)

e Reaction vessel with a frit

Procedure:

e Resin Swelling: Swell the peptide-resin in DMF for at least 30 minutes.

e Fmoc Deprotection:

o Drain the DMF.
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[e]

Add the piperidine solution to the resin and agitate for 5-10 minutes.

o

Drain the piperidine solution into a designated waste container.

[¢]

Repeat the piperidine treatment once more.

[e]

Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.
e Coupling:

o In a separate vial, dissolve 3-5 equivalents of Fmoc-Met-OPfp in DMF.

o Add the Fmoc-Met-OPfp solution to the deprotected resin.

o Agitate the reaction mixture at room temperature for 1-2 hours, or until a completion test
(e.g., Kaiser test) is negative.

e Washing:
o Drain the coupling solution into the liquid waste container.
o Wash the resin with DMF (3-5 times).

o Wash the resin with DCM (3-5 times) to prepare for the next cycle or final cleavage.

Workflow Diagrams
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Fmoc-Met-OPfp Handling and Disposal Workflow
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Caption: Workflow for handling and disposal of Fmoc-Met-OPfp.
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Fmoc-SPPS Coupling Workflow with Fmoc-Met-OPfp
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Caption: Experimental workflow for Fmoc-SPPS using Fmoc-Met-OPfp.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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